1-(2,5-difluorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)methanesulfonamide

• IUPAC Name: 1-(2,5-difluorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)methanesulfonamide
• InChI: InChI=1S/C15H17F2NO3S2/c1-21-6-5-18(9-12-4-7-22-10-12)23(19,20)11-13-8-14(16)2-3-15(13)17/h2-4,7-8,10H,5-6,9,11H2,1H3
• InChI Key: XOMGYOIBPGXRHS-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CSC=C1)S(=O)(=O)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C15H17F2NO3S2
• Molecular Weight: 361.4 g/mol

Description

1-(2,5-difluorophenyl)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H17F2NO3S2 and its molecular weight is 361.42. The purity is usually 95%.
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Scientific Research Applications

Structural and Proton-Donating Abilities

Studies on sulfonamide compounds like trifluoro-N-(2-phenylacetyl)methanesulfonamide have explored their structural characteristics and proton-donating abilities, providing insights into their potential as hydrogen bond donors and their applications in chemical synthesis and molecular interactions (Oznobikhina et al., 2009).

Chemoselective N-Acylation Reagents

Research into developing chemoselective N-acylation reagents, such as N-acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides, highlights the role of sulfonamide compounds in facilitating selective chemical reactions, which is critical for the synthesis of complex organic molecules (Kondo et al., 2000).

Applications in Organic Synthesis

The ability of sulfonamide-based compounds to undergo reactions such as Friedel–Crafts-type alkylation demonstrates their utility in organic synthesis, enabling the creation of valuable chemical products and intermediates for further chemical transformations (Kuhakarn et al., 2011).

Fluorination and Electrophilic Reactions

Sulfonamide derivatives have been employed in selective fluorination reactions, showcasing their potential in modifying organic molecules to introduce fluorine atoms, a modification that can significantly alter the physical, chemical, and biological properties of compounds (Bailey et al., 2002).

Self-Association and Molecular Interaction Studies

The study of sulfonamide compounds such as trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide in solutions and crystals contributes to our understanding of molecular interactions, self-association behaviors, and the formation of molecular assemblies, which are fundamental in the design of molecular materials and pharmaceuticals (Sterkhova et al., 2014).